Cas no 1368293-73-5 (4-Methyl-2,3-dihydro-1-benzofuran-5-amine)

• Product Name: 4-Methyl-2,3-dihydro-1-benzofuran-5-amine
• CAS No: 1368293-73-5
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 6231613
• PubChem ID: 82373057
• Update Time: 2025-05-25

4-Methyl-2,3-dihydro-1-benzofuran-5-amine Chemical and Physical Properties

Names and Identifiers

• 1368293-73-5
• EN300-6774884
• 4-methyl-2,3-dihydro-1-benzofuran-5-amine
• 4-Methyl-2,3-dihydro-1-benzofuran-5-amine

• Inchi： 1S/C9H11NO/c1-6-7-4-5-11-9(7)3-2-8(6)10/h2-3H,4-5,10H2,1H3
• InChI Key： YEVAAXDPIBKLKS-UHFFFAOYSA-N
• SMILES： O1CCC2C(C)=C(C=CC1=2)N

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 4-Methyl-2,3-dihydro-1-benzofuran-5-amine

4-Methyl-2,3-dihydro-1-benzofuran-5-amine: A Comprehensive Overview

4-Methyl-2,3-dihydro-1-benzofuran-5-amine, also known by its CAS Registry Number 1368293-73-5, is a fascinating compound with a unique structure and potential applications in various fields. This compound belongs to the class of benzofurans, which are aromatic heterocycles consisting of a benzene ring fused to a furan ring. The presence of the methyl group at the 4-position and the amine group at the 5-position introduces interesting electronic and steric properties, making it a subject of interest in both academic and industrial research.

The synthesis of 4-Methyl-2,3-dihydro-1-benzofuran-5-amine has been explored through various methodologies. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have employed catalytic hydrogenation techniques to achieve high-quality products. The compound's structure has been analyzed using advanced spectroscopic methods such as NMR and IR, providing insights into its molecular geometry and functional group interactions.

One of the most promising applications of 4-Methyl-2,3-dihydro-1-benzofuran-5-amine lies in its potential as a building block for drug discovery. Its unique structure allows for easy functionalization, enabling the creation of derivatives with diverse biological activities. Recent studies have demonstrated its ability to act as a ligand in metalloenzyme inhibitors, showcasing its potential in therapeutic development.

In addition to its pharmaceutical applications, 4-Methyl-2,3-dihydro-1-benzofuran-5-amine has also found use in materials science. Its aromaticity and heterocyclic nature make it a candidate for applications in organic electronics. Researchers have explored its use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic properties contribute to device performance.

The toxicological profile of 4-Methyl-2,3-dihydro-1-benzofuran-5-amine has been a subject of recent investigations. Studies conducted in vitro and in vivo have provided valuable insights into its safety profile. Results indicate that the compound exhibits low toxicity at therapeutic concentrations, making it a viable option for further development.

In conclusion, 4-Methyl-2,3-dihydro-1-benzofuran-5-amine, with its CAS number 1368293735, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, ease of synthesis, and promising biological and electronic properties position it as a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in various fields.